Cas no 98673-42-8 ((2S)-2-(1H-indol-3-yl)propan-1-ol)

(2S)-2-(1H-indol-3-yl)propan-1-ol structure
98673-42-8 structure
Product Name:(2S)-2-(1H-indol-3-yl)propan-1-ol
CAS No:98673-42-8
MF:C11H13NO
MW:175.227022886276
CID:801976
PubChem ID:12204548
Update Time:2025-10-28

(2S)-2-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-b-methyl-1H-Indole-3-ethanol
    • 1H-Indole-3-ethanol, b-methyl-, (S)- (9CI)
    • 1H-Indole-3-ethanol,-bta--methyl-,(S)-(9CI)
    • (2S)-2-(1H-indol-3-yl)propan-1-ol
    • P11615
    • 98673-42-8
    • (S)-2-(1H-Indol-3-yl)propan-1-ol
    • Inchi: 1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3/t8-/m1/s1
    • InChI Key: BQJNIKZTDTZGFT-MRVPVSSYSA-N
    • SMILES: OC[C@@H](C)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 36Ų

(2S)-2-(1H-indol-3-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM230327-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 95%+
1g
$925 2021-08-04
Chemenu
CM230327-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 95%+
1g
$*** 2023-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-100MG
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
100MG
¥ 1,155.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-250MG
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
250MG
¥ 1,848.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-500MG
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
500MG
¥ 3,075.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-1G
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
1g
¥ 4,606.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-5G
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
5g
¥ 13,820.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-10G
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
10g
¥ 23,034.00 2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1538124-1g
(S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 98%
1g
¥9111.00 2024-04-23
Ambeed
A287387-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 98%
1g
$1690.0 2025-04-14

(2S)-2-(1H-indol-3-yl)propan-1-ol Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.